Cas no 2110948-70-2 (2,2-dimethyl-3-(1-methyl-1H-indol-3-yl)cyclopropane-1-carboxylic acid)

• Product Name: 2,2-dimethyl-3-(1-methyl-1H-indol-3-yl)cyclopropane-1-carboxylic acid
• CAS No: 2110948-70-2
• MF: C₁₅H₁₇NO₂
• MW: 243.300984144211
• CID: 5866762
• PubChem ID: 165675570
• Update Time: 2025-06-25

2,2-dimethyl-3-(1-methyl-1H-indol-3-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-3-(1-methyl-1H-indol-3-yl)cyclopropane-1-carboxylic acid
• EN300-1783200
• 2110948-70-2

• Inchi： 1S/C15H17NO2/c1-15(2)12(13(15)14(17)18)10-8-16(3)11-7-5-4-6-9(10)11/h4-8,12-13H,1-3H3,(H,17,18)
• InChI Key： VTEHLTKKWXDHHG-UHFFFAOYSA-N
• SMILES： OC(C1C(C2=CN(C)C3C=CC=CC2=3)C1(C)C)=O

Computed Properties

• Exact Mass: 243.125928785g/mol
• Monoisotopic Mass: 243.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 42.2Ų

Additional information on 2,2-dimethyl-3-(1-methyl-1H-indol-3-yl)cyclopropane-1-carboxylic acid

Introduction to 2,2-dimethyl-3-(1-methyl-1H-indol-3-yl)cyclopropane-1-carboxylic acid (CAS No. 2110948-70-2)

2,2-dimethyl-3-(1-methyl-1H-indol-3-yl)cyclopropane-1-carboxylic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its unique Chemical Abstracts Service (CAS) number 2110948-70-2, belongs to a class of molecules characterized by a cyclopropane ring fused with an indole moiety, making it a structurally intriguing candidate for further exploration in medicinal chemistry. The presence of both methyl and indole substituents introduces diverse electronic and steric properties, which can be exploited for modulating biological activity.

The cyclopropane ring is a key structural feature of this compound, known for its high reactivity and rigidity. This structural motif is often employed in drug design due to its ability to engage in favorable interactions with biological targets, such as enzymes and receptors. The incorporation of the cyclopropane unit into the molecular framework of 2,2-dimethyl-3-(1-methyl-1H-indol-3-yl)cyclopropane-1-carboxylic acid enhances its potential as a pharmacophore, contributing to its unique pharmacological profile.

The indole moiety, another critical component of this compound, is widely recognized for its biological significance. Indole derivatives are prevalent in natural products and have been extensively studied for their potential therapeutic applications. The indole ring in 2,2-dimethyl-3-(1-methyl-1H-indol-3-yl)cyclopropane-1-carboxylic acid likely contributes to the compound's ability to interact with various biological pathways, including those involving neurotransmitter systems and inflammatory responses.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between this compound and biological targets. Studies suggest that the combination of the cyclopropane and indole moieties may enable 2,2-dimethyl-3-(1-methyl-1H-indol-3-yl)cyclopropane-1-carboxylic acid to exhibit dual functionality, potentially targeting multiple pathways simultaneously. This multitarget engagement strategy is increasingly recognized as a promising approach in drug development, offering the potential for enhanced efficacy and reduced side effects.

In vitro studies have begun to elucidate the pharmacological properties of 2,2-dimethyl-3-(1-methyl-1H-indol-3-yl)cyclopropane-1-carboxylic acid. Preliminary findings indicate that this compound may possess inhibitory activity against certain enzymes and receptors relevant to neurological disorders. The structural features of the molecule appear to contribute to its binding affinity and specificity, making it a valuable scaffold for further derivatization and optimization.

The synthesis of 2,2-dimethyl-3-(1-methyl-1H-indol-3-yl)cyclopropane-1-carboxylic acid presents unique challenges due to the complexity of its molecular structure. However, recent developments in synthetic methodologies have made it more feasible to access this compound in multigram quantities. Advances in transition metal-catalyzed reactions and asymmetric synthesis have particularly contributed to streamlining the synthetic route, enabling researchers to explore its full chemical space more efficiently.

The potential applications of 2,2-dimethyl-3-(1-methyl-1H-indol-3-y)cyclopropane - 1 - carboxylic acid extend beyond traditional pharmaceuticals. Its structural motifs make it an attractive candidate for development as an intermediate in specialty chemicals and fine chemicals manufacturing. Additionally, the compound's unique properties may find utility in agrochemicals and materials science, where precise molecular design is crucial.

As research continues to uncover new therapeutic targets and mechanisms, the relevance of compounds like 2,2-dimethyl - 3 - ( 1 - methyl - 1 H - indol - 3 - yl) cyclopropanecarboxylic acid is expected to grow. The integration of cutting-edge technologies such as high-throughput screening and artificial intelligence-driven drug discovery platforms will further accelerate the development pipeline for this class of molecules. Collaborative efforts between academic researchers and industry scientists are essential to translate these findings into tangible therapeutic benefits for patients worldwide.